Cas no 2229397-15-1 (3-(2-methoxynaphthalen-1-yl)azetidin-3-ol)

• Product Name: 3-(2-methoxynaphthalen-1-yl)azetidin-3-ol
• CAS No: 2229397-15-1
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• CID: 6108574
• PubChem ID: 165968860
• Update Time: 2025-10-12

3-(2-methoxynaphthalen-1-yl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxynaphthalen-1-yl)azetidin-3-ol
• EN300-1736215
• 2229397-15-1

• Inchi： 1S/C14H15NO2/c1-17-12-7-6-10-4-2-3-5-11(10)13(12)14(16)8-15-9-14/h2-7,15-16H,8-9H2,1H3
• InChI Key： QZRLMNQZXLFKSJ-UHFFFAOYSA-N
• SMILES： OC1(C2=C(C=CC3C=CC=CC2=3)OC)CNC1

Computed Properties

• Exact Mass: 229.110278721g/mol
• Monoisotopic Mass: 229.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 41.5Ų

Additional information on 3-(2-methoxynaphthalen-1-yl)azetidin-3-ol

3-(2-Methoxynaphthalen-1-yl)Azetidin-3-Ol: A Comprehensive Overview

The compound 3-(2-methoxynaphthalen-1-yl)azetidin-3-ol, with the CAS number 2229397-15-1, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a naphthol moiety with an azetidine ring, making it a promising candidate for various applications in drug discovery and materials science. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its properties and potential uses.

The synthesis of 3-(2-methoxynaphthalen-1-yl)azetidin-3-ol typically involves multi-step reactions, often leveraging the principles of convergent synthesis. Researchers have explored various strategies to optimize the yield and purity of this compound, including the use of microwave-assisted reactions and catalytic systems. These methods not only improve efficiency but also align with the growing demand for sustainable chemical processes in the industry.

One of the most exciting developments surrounding this compound is its potential application in drug design. The azetidine ring, a four-membered cyclic ether, is known for its ability to form hydrogen bonds, which is crucial for drug-receptor interactions. Recent studies have demonstrated that 3-(2-methoxynaphthalen-1-yl)azetidin-3-ol exhibits promising bioactivity against several therapeutic targets, including enzymes involved in neurodegenerative diseases and cancer. Its ability to modulate these targets suggests that it could serve as a lead compound for the development of novel therapeutics.

In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. The naphthol group, with its aromatic stability and electron-donating methoxy substituent, contributes to the molecule's electronic properties. These properties make it a candidate for use in organic electronics, such as in the development of new semiconductors or light-emitting diodes (LEDs). Recent research has focused on optimizing its solubility and stability under various conditions to enhance its suitability for these applications.

The structural versatility of 3-(2-methoxynaphthalen-1-yl)azetidin-3-ol also makes it an attractive molecule for exploring supramolecular chemistry. Its ability to form self-assembled structures through non-covalent interactions has been a topic of interest in recent studies. These findings open up possibilities for its use in creating advanced materials with tailored properties, such as stimuli-responsive systems or nanoscale architectures.

From a computational standpoint, density functional theory (DFT) calculations have provided valuable insights into the electronic structure and reactivity of this compound. These studies have revealed that the methoxy group plays a significant role in modulating the molecule's electronic properties, which could be exploited in designing more efficient catalysts or sensors. Furthermore, molecular dynamics simulations have shed light on its conformational flexibility, which is critical for understanding its interactions with biological systems.

In conclusion, 3-(2-methoxynaphthalen-1-yl)azetidin-3-ol represents a compelling example of how structural diversity can lead to multifaceted applications across various scientific disciplines. As research continues to uncover new aspects of its properties and potential uses, this compound stands at the forefront of innovation in chemistry and related fields.